![molecular formula C10H11BrO3 B8698105 methyl 2-[(3-bromophenyl)methoxy]acetate](/img/structure/B8698105.png)
methyl 2-[(3-bromophenyl)methoxy]acetate
Cat. No. B8698105
M. Wt: 259.10 g/mol
InChI Key: DFSHDTVRVWDYIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08962608B2
Procedure details
Methyl hydroxyacetate (0.80 g, 8.8 mmol) was dissolved in THF (10 mL) and allowed to stir at 0° C. under a nitrogen atmosphere. NaH (0.40 g, 9.6 mmol, 60% dispersion in oil) was added portionwise over approximately 5 minutes. The cooling bath was removed and the reaction mixture was allowed to warm to ambient temperature. 1-Bromo-3-(bromomethyl)benzene (2.0 g, 8.0 mmol) was added in a single portion and the resulting mixture was heated to 40° C. After 4 hours, the reaction mixture was allowed to cool to ambient temperature and partitioned between water and EtOAc. The layers were separated, and the organic layer was washed with saturated aqueous NaHCO3, brine, dried over anhydrous Na2SO4, filtered, and concentrated in vacuo to afford the title compound, which was carried forward without further purification. 1H NMR (600 MHz, CDCl3): δ 7.53-7.50 (m, 1H), 7.42-7.38 (m, 1H), 7.30-7.17 (m, 2H), 4.57 (s, 2H), 4.09 (s, 2H), 3.74 (s, 3H).
Name
Identifiers
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REACTION_CXSMILES
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[OH:1][CH2:2][C:3]([O:5][CH3:6])=[O:4].[H-].[Na+].[Br:9][C:10]1[CH:15]=[CH:14][CH:13]=[C:12]([CH2:16]Br)[CH:11]=1>C1COCC1>[Br:9][C:10]1[CH:11]=[C:12]([CH:13]=[CH:14][CH:15]=1)[CH2:16][O:1][CH2:2][C:3]([O:5][CH3:6])=[O:4] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.8 g
|
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Type
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reactant
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Smiles
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OCC(=O)OC
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|
Name
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|
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Quantity
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10 mL
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|
Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
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0.4 g
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|
Type
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reactant
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|
Smiles
|
[H-].[Na+]
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Step Three
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Name
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|
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Quantity
|
2 g
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|
Type
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reactant
|
|
Smiles
|
BrC1=CC(=CC=C1)CBr
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
0 °C
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Stirring
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Type
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CUSTOM
|
|
Details
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to stir at 0° C. under a nitrogen atmosphere
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The cooling bath was removed
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to warm to ambient temperature
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
the resulting mixture was heated to 40° C
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
to cool to ambient temperature
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
partitioned between water and EtOAc
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The layers were separated
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WASH
|
Type
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WASH
|
|
Details
|
the organic layer was washed with saturated aqueous NaHCO3, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
